Cas no 72411-53-1 (3-(4-Fluorophenyl)-1-phenyl-1H-pyrazol-5-amine)

• Product Name: 3-(4-Fluorophenyl)-1-phenyl-1H-pyrazol-5-amine
• CAS No: 72411-53-1
• MF: C₁₅H₁₂FN₃
• MW: 253.274286270142
• MDL: MFCD04122771
• CID: 549550
• PubChem ID: 3352034
• Update Time: 2025-10-28

3-(4-Fluorophenyl)-1-phenyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-amine,3-(4-fluorophenyl)-1-phenyl-
• 3-(4-fluorophenyl)-1-phenyl-1H-Pyrazol-5-amine
• 5-(4-fluorophenyl)-2-phenylpyrazol-3-amine
• 3-(4-fluorophenyl)-1-phenylpyrazole-5-ylamine
• 3-(p-Fluorophenyl)-1-phenyl-5-aminopyrazole
• 5-(4-fluoro-phenyl)-2-phenyl-2H-pyrazol-3-ylamine
• 5-(4-fluorophenyl)-2-phenyl-pyrazol-3-amine
• 5-amino-3-(4'-fluorophenyl)-1-phenylpyrazole
• 5-Amino-3-(4'-fluorphenyl)-1-phenyl-pyrazol
• 3-(4-FLUOROPHENYL)-1-PHENYL-1H-PYRAZOL-5-YLAMINE
• A837521
• CS-0326540
• FT-0756199
• 72411-53-1
• DTXSID60391704
• MFCD04122771
• AKOS000125245
• BRD-K66271329-001-01-5
• AB20790
• G84516
• DB-074559
• 3-(4-Fluorophenyl)-1-phenyl-1H-pyrazol-5-amine

• MDL： MFCD04122771
• Inchi： 1S/C15H12FN3/c16-12-8-6-11(7-9-12)14-10-15(17)19(18-14)13-4-2-1-3-5-13/h1-10H,17H2
• InChI Key： QCEVUBQDNVSIHB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=C(N)N(C2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 253.10200
• Monoisotopic Mass: 253.102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8A^2
• XLogP3: 3.3

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 450.8±35.0 °C at 760 mmHg
• Flash Point: 226.4±25.9 °C
• PSA: 43.84000
• LogP: 3.84180
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-(4-Fluorophenyl)-1-phenyl-1H-pyrazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(4-Fluorophenyl)-1-phenyl-1H-pyrazol-5-amine

Introduction to 3-(4-Fluorophenyl)-1-phenyl-1H-pyrazol-5-amine (CAS No. 72411-53-1)

3-(4-Fluorophenyl)-1-phenyl-1H-pyrazol-5-amine, identified by the Chemical Abstracts Service Number 72411-53-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine has garnered considerable attention due to its structural features and potential biological activities. The presence of a fluorophenyl group and a phenyl ring in its molecular framework contributes to its unique chemical properties, making it a valuable scaffold for drug discovery and development.

The compound belongs to the pyrazole class of heterocycles, which are known for their broad spectrum of biological activities. Pyrazoles have been extensively studied for their roles as intermediates in synthesizing various pharmacologically active molecules. The specific substitution pattern in 3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-5-amine enhances its potential as a lead compound in the design of novel therapeutic agents.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The 4-fluorophenyl moiety in this compound is particularly noteworthy, as fluorine atoms can significantly influence the electronic properties of adjacent aromatic systems, thereby modulating reactivity and biological activity.

One of the most compelling aspects of 3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-5-amine is its potential application in the development of small-molecule inhibitors for various targets. For instance, studies have shown that pyrazole derivatives can interact with enzymes and receptors involved in inflammatory pathways, making them promising candidates for treating conditions such as arthritis and autoimmune disorders. The fluorophenyl group may enhance the compound's ability to bind to these targets by increasing lipophilicity and reducing metabolic degradation.

Moreover, the phenyl ring in the molecule contributes to its stability and solubility characteristics, which are critical factors in drug formulation. The combination of these structural elements makes 3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-5-amine an attractive candidate for further investigation into its pharmacological properties.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-5-amine with greater accuracy. Molecular docking studies have suggested that this compound may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation. These findings align with ongoing research aimed at identifying novel anti-inflammatory agents with improved efficacy and reduced side effects.

The synthesis of 3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-5-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently. These techniques not only streamline the synthesis process but also allow for modifications that can fine-tune the biological activity of the final product.

In addition to its potential therapeutic applications, 3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-5-amine has shown promise in preclinical studies as a tool compound for understanding drug-receptor interactions. Its well-defined structure and predictable behavior make it an excellent candidate for use in high-throughput screening (HTS) campaigns aimed at identifying new drug candidates.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Their ability to modulate electronic properties, influence metabolic stability, and enhance binding affinity has led to their widespread use in modern drug design. The incorporation of a fluorophenyl group into 3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-5-amine exemplifies how strategic functionalization can lead to compounds with enhanced pharmacological profiles.

Ongoing research continues to explore new derivatives of this compound, aiming to optimize its biological activity and develop it into a viable therapeutic agent. Collaborative efforts between academic institutions and pharmaceutical companies are crucial in advancing these studies from laboratory-scale synthesis to clinical trials. The development pipeline for such compounds often involves rigorous testing for efficacy, safety, and pharmacokinetics before they can be considered for human use.

The versatility of 3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-5-amine as a chemical scaffold also opens up possibilities for its use in other areas beyond drug development. For example, it could serve as a precursor for synthesizing dyes or materials with specialized electronic properties due to its aromatic structure and fluorine content.

In conclusion, 3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-5-am ine (CAS No. 72411 -53 - 1) represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential biological activities. Its combination of a fluorophen yl group and a phen yl ring makes it an attractive candidate for further research into novel therapeutic agents. As computational methods improve and synthetic techniques evolve, compounds like this will continue to play a crucial role in addressing unmet medical needs.